N-Ethyl-1,3-benzodioxol-5-amine
Overview
Description
N-Ethyl-1,3-benzodioxol-5-amine (EBDB) is a synthetic compound that has been studied for its potential therapeutic applications. It is a derivative of the 1,3-benzodioxole group, which is a chemical family with various pharmacological activities. EBDB has been studied for its potential role in the treatment of neurological and psychiatric disorders, as well as its potential role in the management of pain. The purpose of
Scientific Research Applications
Degradation and Environmental Impact
Degradation of Nitrogen-Containing Hazardous Compounds : Advanced oxidation processes (AOPs) have been identified as effective for mineralizing nitrogen-containing compounds, improving treatment schemes for water and wastewater. This research emphasizes the importance of developing technologies focused on the degradation of nitrogen-containing compounds, including aromatic amines, which are structurally related to N-Ethyl-1,3-benzodioxol-5-amine. The effectiveness of various AOPs, including ozone and Fenton processes, highlights potential methods for addressing environmental impacts of similar compounds (Bhat & Gogate, 2021).
Applications in Material Science
Solvent Developments for Liquid-Liquid Extraction : Research into solvents for liquid-liquid extraction of carboxylic acids has explored the use of amines and organophosphorous extractants. This work is relevant for considering how this compound might interact in solvent systems or be applied in the extraction processes, given its structural characteristics as an aromatic amine (Sprakel & Schuur, 2019).
Mechanism of Action
Target of Action
N-Ethyl-1,3-benzodioxol-5-amine, also known as N-Ethyl-3,4-(methylenedioxy)aniline, is a compound that has been studied for its potential anticancer properties . The primary targets of this compound are cancer cells, specifically prostate, pancreatic, and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines .
Mode of Action
The compound interacts with its targets by causing cell cycle arrest at the S phase and inducing apoptosis in cancer cells . This interaction results in the inhibition of cancer cell proliferation, thereby potentially reducing the growth and spread of cancer.
Biochemical Pathways
It is known that the compound affects the cell cycle and apoptosis pathways . By causing cell cycle arrest and inducing apoptosis, the compound disrupts the normal functioning of cancer cells, leading to their death.
Result of Action
The result of the action of this compound is the potential inhibition of cancer cell proliferation. By causing cell cycle arrest and inducing apoptosis, the compound can lead to the death of cancer cells . This could potentially reduce the growth and spread of cancer.
properties
IUPAC Name |
N-ethyl-1,3-benzodioxol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-2-10-7-3-4-8-9(5-7)12-6-11-8/h3-5,10H,2,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPKGTVXPIULTIP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=CC2=C(C=C1)OCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3067732 |
Source
|
| Record name | 1,3-Benzodioxol-5-amine, N-ethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3067732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
32953-14-3 |
Source
|
| Record name | N-Ethyl-1,3-benzodioxol-5-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=32953-14-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Benzodioxol-5-amine, N-ethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032953143 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Benzodioxol-5-amine, N-ethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,3-Benzodioxol-5-amine, N-ethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3067732 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-ethylbenzo-1,3-dioxol-5-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.624 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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